Cas no 1351392-38-5 (2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine)

2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine is a heterocyclic amine compound featuring a fused pyrano-pyrazole core structure. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both pyrazole and tetrahydropyran moieties offers opportunities for further functionalization, enabling the development of compounds with tailored pharmacological properties. Its rigid bicyclic framework may contribute to enhanced binding affinity and selectivity in target interactions. The primary amine group allows for straightforward derivatization, facilitating its use in the construction of diverse molecular libraries for drug discovery and biochemical research applications.

2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine structure

1351392-38-5 structure

Product Name:2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine

CAS No:1351392-38-5

MF:C₈H₁₃N₃O

MW:167.208321332932

MDL:MFCD20491786

CID:5042642

Update Time:2025-06-07

2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine
- 2-(1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethanamine
- 2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine
- MDL： MFCD20491786
- Inchi： 1S/C8H13N3O/c9-3-1-7-6-5-12-4-2-8(6)11-10-7/h1-5,9H2,(H,10,11)
- InChI Key： POQDKEDVJOFCGV-UHFFFAOYSA-N
- SMILES： O1CCC2=C(C1)C(CCN)=NN2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
XLogP3: -0.7
Topological Polar Surface Area: 63.9

2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T168306-100mg	2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine	1351392-38-5		100mg	$ 230.00	2022-06-03
TRC	T168306-500mg	2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine	1351392-38-5		500mg	$ 865.00	2022-06-03
TRC	T168306-1g	2-(2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine	1351392-38-5		1g	$ 1315.00	2022-06-03
Enamine	EN300-843889-0.05g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	0.05g	$972.0	2025-02-21
Enamine	EN300-843889-0.1g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	0.1g	$1019.0	2025-02-21
Enamine	EN300-843889-0.25g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	0.25g	$1065.0	2025-02-21
Enamine	EN300-843889-0.5g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	0.5g	$1111.0	2025-02-21
Enamine	EN300-843889-1.0g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	1.0g	$1157.0	2025-02-21
Enamine	EN300-843889-2.5g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	2.5g	$2268.0	2025-02-21
Enamine	EN300-843889-5.0g	2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}ethan-1-amine	1351392-38-5	95.0%	5.0g	$3355.0	2025-02-21